Cas no 2138436-76-5 (1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2138436-76-5
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 5941752
• PubChem ID: 165460665
• Update Time: 2025-06-08

1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-731528
• 2138436-76-5

• Inchi： 1S/C10H7N3O3/c14-6-7-2-1-4-11-9(7)13-5-3-8(12-13)10(15)16/h1-6H,(H,15,16)
• InChI Key： JLTOGRIMYXNNEA-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C(C=O)=CC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2138436-76-5): A Comprehensive Overview

1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2138436-76-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in organic synthesis.

The molecular structure of 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid is composed of a pyrazole ring fused to a pyridine ring, with a formyl group attached to the pyridine ring and a carboxylic acid group attached to the pyrazole ring. This combination of functional groups imparts distinct chemical properties, making it an attractive candidate for various chemical reactions and biological studies.

Recent research findings have highlighted the potential of 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. The formyl group on the pyridine ring plays a crucial role in these activities by facilitating interactions with biological targets.

In another study, researchers explored the pharmacological properties of 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid as a potential anti-cancer agent. The compound was found to inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid has been extensively studied, with several efficient methods reported in the literature. One common approach involves the condensation of 2-hydrazinopyridine with an appropriate aldehyde followed by cyclization to form the pyrazole ring. Subsequent oxidation steps are then used to introduce the carboxylic acid group. These synthetic routes are highly reproducible and can be scaled up for industrial production.

The stability and solubility of 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid are important considerations for its practical applications. Studies have shown that the compound is stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility in various solvents has been characterized, with good solubility observed in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In terms of toxicity, preliminary studies suggest that 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies will involve comprehensive assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid extend beyond pharmaceuticals. In materials science, this compound has been investigated as a building block for the synthesis of advanced materials with unique optical and electronic properties. For example, researchers have explored its use in the development of luminescent materials for display technologies and sensors.

In conclusion, 1-(3-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2138436-76-5) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and versatile functional groups make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset in various scientific disciplines.